3-methyl-1-phenyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide

• IUPAC Name: 3-methyl-1-phenyl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carbohydrazide
• InChI: InChI=1S/C18H15N5OS/c1-11-16-13(18(24)21-19)10-14(15-8-5-9-25-15)20-17(16)23(22-11)12-6-3-2-4-7-12/h2-10H,19H2,1H3,(H,21,24)
• InChI Key: CXCDZHIYBLZXCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=CS3)C(=O)NN)C4=CC=CC=C4
• Molecular Formula: C18H15N5OS
• Molecular Weight: 349.4 g/mol

Description

The compound “3-methyl-1-phenyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide” is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[3,4-b]pyridine ring, a thiophene ring, and a carbohydrazide group. These groups are common in many biologically active compounds and materials science applications.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be expected to have a complex, multi-ring structure with various functional groups attached. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups and ring structures. For example, the pyrazolo[3,4-b]pyridine ring might be involved in aromatic substitution reactions, while the carbohydrazide group could participate in condensation reactions.

Scientific Research Applications

Synthesis and Molecular Docking

Research into the synthesis and applications of pyridine derivatives, including compounds structurally related to 3-methyl-1-phenyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide, has yielded a variety of potential applications. For instance, novel pyridine and fused pyridine derivatives have been prepared for molecular docking screenings towards specific target proteins, showing moderate to good binding energies. These compounds exhibited antimicrobial and antioxidant activities, highlighting their potential in drug discovery and development (Flefel et al., 2018).

Antimicrobial Activity

Several studies have focused on the synthesis of new heterocycles based on pyrazole compounds, showing significant antimicrobial activity. This includes the creation of various derivatives through reactions with different chemical reagents, indicating the versatility and potential of these compounds in developing new antimicrobial agents (El‐Emary et al., 2002).

Heterocyclic Synthesis

The reactivity of compounds similar to 3-methyl-1-phenyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide has been explored in the synthesis of heterocyclic compounds. Studies demonstrate the transformation of these compounds into various heterocyclic derivatives, underscoring the chemical flexibility and potential for the synthesis of novel molecules with desirable properties (Mohareb et al., 2004).

Antiviral Evaluations

Research into the synthesis of pyrazole and pyridine derivatives from precursors like 3-methyl-1-phenyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide includes evaluations of their antiviral activity. This indicates a promising avenue for the development of new antiviral drugs based on these chemical frameworks (Sayed et al., 2007).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Compounds with similar structures have been found to have a wide range of biological activities, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and physicochemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and potential applications in medicine or materials science.